Cas no 390810-94-3 (Benzoic acid, 2,5-bis(phenylethynyl)-)

• Product Name: Benzoic acid, 2,5-bis(phenylethynyl)-
• CAS No: 390810-94-3
• MF: C₂₃H₁₄O₂
• MW: 322.356066226959
• CID: 1505393
• Update Time: 2024-08-24

Benzoic acid, 2,5-bis(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,5-bis(phenylethynyl)-
• Benzoic acid, 2,5-bis(2-phenylethynyl)-

• Inchi： 1S/C23H14O2/c24-23(25)22-17-20(12-11-18-7-3-1-4-8-18)14-16-21(22)15-13-19-9-5-2-6-10-19/h1-10,14,16-17H,(H,24,25)
• InChI Key： MIXCKBBBUHWZHI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C#CC2=CC=CC=C2)=CC=C1C#CC1=CC=CC=C1

Computed Properties

• Exact Mass: 322.09942

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 538.0±45.0 °C(Predicted)
• PSA: 37.3
• pka: 3.26±0.36(Predicted)